1-((2,4-Dimethylthiazol-5-yl)methyl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C12H15N3OS2/c1-8-11(18-9(2)15-8)7-14-12(16)13-6-10-4-3-5-17-10/h3-5H,6-7H2,1-2H3,(H2,13,14,16)
• InChI Key: NKEZSMSVTSEPLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)CNC(=O)NCC2=CC=CS2
• Molecular Formula: C12H15N3OS2
• Molecular Weight: 281.4 g/mol

Description

1-((2,4-Dimethylthiazol-5-yl)methyl)-3-(thiophen-2-ylmethyl)urea, also known as MTT, is a widely used compound in scientific research. It is a yellow tetrazolium salt that is commonly used to measure cell viability and proliferation. MTT is a popular choice for these assays because it is easy to use, reliable, and produces results quickly.

Scientific Research Applications

Anticancer Applications

Urea derivatives, including those similar to "1-((2,4-Dimethylthiazol-5-yl)methyl)-3-(thiophen-2-ylmethyl)urea," have been extensively studied for their anticancer properties. A study by Feng et al. (2020) reported the synthesis and biological evaluation of a new series of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives as anticancer agents. These compounds demonstrated significant antiproliferative effects against various cancer cell lines, including A549 (lung cancer), HCT-116 (colorectal cancer), and PC-3 (prostate cancer), indicating their potential as BRAF inhibitors in cancer treatment Feng et al., 2020.

Antimicrobial Activity

Research into urea derivatives has also extended into antimicrobial applications. Vedavathi et al. (2017) synthesized a series of novel urea and thiourea derivatives, evaluating their antibacterial and antifungal activities. Some compounds exhibited potent in vitro activity against bacterial strains such as Staphylococcus aureus, Pseudomonas aeruginosa, and Escherichia coli, as well as high antifungal activity, indicating their potential as antimicrobial agents Vedavathi et al., 2017.

Mechanistic and Structural Studies

Studies on the mechanisms of action and structural relationships of urea derivatives offer insights into their biological activities. Esteves-Souza et al. (2006) investigated the cytotoxicity and DNA-topoisomerase inhibitory activity of new asymmetric ureas and thioureas, revealing their antiproliferative action and potential as therapeutic agents Esteves-Souza et al., 2006. Additionally, Adeel et al. (2017) focused on the synthesis, X-ray crystallographic, spectroscopic, and computational studies of aminothiazole derivatives, underscoring the importance of structural analysis in understanding the reactivity and biological applications of these compounds Adeel et al., 2017.